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Compound of Interest

Compound Name: 4-Methylpyridine

Cat. No.: B042270

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,
and emergency procedures for 4-Methylpyridine (also known as y-picoline). The information is
compiled and presented to meet the needs of professionals in research and development who
may handle this chemical. This document includes summaries of quantitative safety data,
outlines of experimental methodologies for toxicity assessment, and logical workflows for safe
handling and emergency response.

Chemical Identification and Physical Properties

4-Methylpyridine is a colorless to light yellow liquid with a strong, unpleasant, sweetish odor.
[1][2] It is a versatile building block in the synthesis of various pharmaceutical and agricultural

chemicals.[3]

Table 1: Physical and Chemical Properties of 4-Methylpyridine
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Property Value Source
CAS Number 108-89-4 [415]
Molecular Formula CeH7N [3]
Molar Mass 93.13 g/mol [41[5]
Appearance Colorless to light yellow liquid [1][5]
Odor Obnoxious, sweetish [1][2]
Melting Point 2.4 °C (36.3 °F) [31[6]
Boiling Point 145 °C (293 °F) [3][6]
Density 0.957 g/mL at 25 °C [3][6]
Flash Point 57 °C (134 °F) [718]
Autoignition Temperature 538 °C (1000 °F) [3][6]
Solubility in Water Miscible [319]
Vapor Pressure 4 mm Hg at 20 °C [6]
Vapor Density 3.2 (Air=1) [6]
pKa 6.02 at 20 °C [6]
LogP (Octanol/Water Partition 129 (10]

Coefficient)

Hazard Identification and Classification

4-Methylpyridine is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). It is a flammable liquid and is toxic
or harmful through multiple routes of exposure.

Table 2: GHS Hazard Classification for 4-Methylpyridine
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapour.[5][10]
. H302: Harmful if swallowed.[5]
Acute Toxicity, Oral 4
[10]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin.[5][10]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[5][10]
) ) o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation 2
[10]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation.[5][10]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation.[5][10]

The following diagram illustrates the relationship between the identified hazards and the

required personal protective equipment (PPE).
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Caption: Relationship between GHS hazards of 4-Methylpyridine and corresponding PPE.

Toxicological Data

The acute toxicity of 4-Methylpyridine has been determined through standardized animal

studies.
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Table 3: Acute Toxicity Data for 4-Methylpyridine

Route Species Value Source
Oral LDso Rat 440 - 1290 mg/kg [3][10]
) Data indicates high
Dermal LDso Rabbit o [2][5]
toxicity

Data indicates harmful

Inhalation LCso Rat o [5]
if inhaled
Skin Irritation Rabbit Causes skin irritation [5][10]
o ] Causes serious eye
Eye Irritation Rabbit o [5][10]
irritation

Metabolic Pathway

While the detailed toxicological mechanism is not fully elucidated, methylpyridines are known to
be metabolized in the body. The primary routes are oxidation of the methyl group to form the
corresponding carboxylic acid (isonicotinic acid) and N-oxidation of the pyridine ring.[1]

G-Methylpyridina

Oxidation N-Oxidation

Isonicotinic Acid
(REEIED)

4-Methylpyridine-N-oxide

Click to download full resolution via product page
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Caption: Simplified metabolic pathways of 4-Methylpyridine.

Experimental Protocols for Toxicity Assessment

The toxicological data presented in this guide are typically derived from studies following
internationally recognized guidelines, such as those established by the Organisation for
Economic Co-operation and Development (OECD). These protocols are designed to ensure
data quality and reproducibility while adhering to animal welfare standards.

Acute Oral Toxicity (LDso) - Representative Methodology
(OECD 401, 420, 423, or 425)

The determination of the oral LDso provides information on the health hazards of short-term
exposure via ingestion.[11] Although the traditional OECD Guideline 401 is now deleted,
alternative methods like the Fixed Dose Procedure (OECD 420), Acute Toxic Class Method
(OECD 423), and the Up-and-Down Procedure (OECD 425) are used to reduce the number of
animals required.[12][13]

o Principle: A single dose of 4-Methylpyridine is administered orally to a group of fasted
experimental animals (typically rats).[11]

e Procedure:
o Animals are divided into groups and dosed at various levels.

o Observations are made for mortality, signs of toxicity (e.g., tremors, convulsions,
salivation, diarrhea), and changes in body weight over a period of at least 14 days.[11]

o A gross necropsy of all animals is performed at the end of the study.[11]

o Data Analysis: The LDso, the statistically derived dose expected to cause mortality in 50% of
the test animals, is calculated.[11]

Acute Dermal Toxicity - Representative Methodology
(OECD 402)

This test assesses the health hazards from short-term dermal exposure.[14]
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e Principle: A single dose of 4-Methylpyridine is applied to a shaved area of the skin
(approximately 10% of the body surface) of the test animal (typically rats or rabbits) for 24
hours.[15]

e Procedure:
o The test substance is held in contact with the skin under a porous gauze dressing.
o Animals are observed for signs of toxicity and mortality for at least 14 days.[15]

o Body weights are recorded weekly, and a gross necropsy is performed on all animals at
the conclusion of the study.[15]

o Data Analysis: The LDso is determined, and the substance is classified according to its

dermal toxicity.[14]

Acute Inhalation Toxicity - Representative Methodology
(OECD 403)

This guideline evaluates the health hazards from short-term exposure to an inhaled substance.
[16]

 Principle: Animals (usually rats) are exposed to 4-Methylpyridine vapor or aerosol in a
dynamic airflow inhalation chamber for a set period, typically 4 hours.[16][17]

e Procedure:
o Multiple concentration levels are typically tested.

o Animals are monitored for mortality, clinical signs of toxicity, respiratory distress, and
changes in body weight for an observation period of at least 14 days.[16][17]

o A comprehensive necropsy is performed at the end of the study.[17]

o Data Analysis: The LCso (median lethal concentration) is estimated, which is the
concentration in air expected to cause death in 50% of the exposed animals.[16]
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Dermal and Eye Irritation - Representative
Methodologies (OECD 404 & 405)

These tests evaluate the potential for 4-Methylpyridine to cause reversible (irritation) or
irreversible (corrosion) damage to skin and eyes.[4][9]

¢ Principle: A single dose of the substance is applied to the skin (OECD 404) or into the
conjunctival sac of one eye (OECD 405) of an albino rabbit.[3][18]

e Procedure:
o For dermal irritation, the substance is applied to a small patch of skin for up to 4 hours.[3]

o For eye irritation, the substance is instilled in the eye, and the eye is not washed out for at
least 24 hours.

o The sites are examined and scored for signs of erythema (redness), edema (swelling),
opacity, and other effects at specified intervals (e.g., 1, 24, 48, and 72 hours).[3][18]

o Data Analysis: The scores are used to classify the substance's irritation or corrosion potential
based on the severity and reversibility of the observed lesions.[3][18]

Safe Handling and Storage Precautions

Adherence to strict safety protocols is mandatory when handling 4-Methylpyridine to minimize
exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood.[10] Use
explosion-proof electrical and ventilating equipment.[4]

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[9]

o Skin Protection: Wear chemical-resistant gloves (e.g., polyvinyl chloride) and flame-
retardant, antistatic protective clothing.[9][10]
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o Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-
approved respirator with an organic vapor cartridge.[8][9]

Handling and Storage Procedures

o Handling: Keep away from heat, sparks, open flames, and other ignition sources.[10] Use
only non-sparking tools and take precautionary measures against static discharge.[4] Avoid
breathing vapors and prevent contact with skin and eyes.[4] Do not eat, drink, or smoke in
the work area.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10] The
storage area should be fireproof and separate from strong oxidants and acids.[7]
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Start Handling
4-Methylpyridine

Preparation:
- Confirm fume hood is operational
- Don appropriate PPE
- Ground equipment

l

Chemical Handling:
- Use non-sparking tools
- Keep away from ignition sources
- Dispense carefully to avoid splashes

Storage:
- Tightly close container

- Store in cool, dry, ventilated area
- Segregate from incompatibles

Post-Handling:
- Decontaminate work surfaces
- Remove and properly store/dispose of PPE
- Wash hands thoroughly

End of Procedure

Click to download full resolution via product page
Caption: A logical workflow for the safe handling of 4-Methylpyridine.
Emergency Procedures

First Aid Measures

Immediate medical attention is crucial in case of exposure.[4]
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 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[4] If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing.[4] Rinse the skin with plenty of
water for at least 15 minutes.[4] Seek immediate medical attention.[4]

o Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing.[4] Seek immediate medical attention.[4]

 Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[7] Seek immediate medical
attention.[4]

Accidental Release Measures

o Small Spills:

[e]

Evacuate personnel from the immediate area.

o

Remove all ignition sources.[4]

[¢]

Wearing appropriate PPE, absorb the spill with inert material (e.g., sand, diatomaceous
earth).[4]

[¢]

Collect the material into a suitable container for disposal.[4]

o Large Spills:

[e]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[9]

o

Consider initial downwind evacuation for at least 300 meters (1000 feet).[9]

[¢]

Prevent the substance from entering drains or waterways.[9]

o

Contain the spill and follow procedures for small spills, using non-sparking tools.
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Caption: Logical workflow for responding to a 4-Methylpyridine spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (COz2).[4]

o Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[4]

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
an ignition source and flash back.[4] May form explosive mixtures with air.[4] Burning
produces toxic fumes, including nitrogen oxides.[7]

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[9]

Disposal Considerations

Dispose of 4-Methylpyridine and its containers in accordance with local, regional, and national
regulations. This material is considered hazardous waste due to its toxicity.[4] Handle empty
containers with care as residual vapors are flammable.[4]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety data sheet (SDS) or professional safety training. Always consult the most current
SDS from the manufacturer and follow all applicable safety regulations in your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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